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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the agonistic anti-mouse

OX40 antibody, OX86, against recombinant mouse OX40 Ligand (OX40L) in key

immunological assays. The data presented herein is intended to assist researchers in selecting

the appropriate reagent for their studies on T-cell co-stimulation and cancer immunotherapy.

Introduction to OX40 and its Ligand
OX40 (CD134) is a co-stimulatory receptor and a member of the tumor necrosis factor receptor

(TNFR) superfamily.[1][2] It is transiently expressed on activated CD4+ and CD8+ T-cells.[1][2]

The interaction of OX40 with its natural ligand, OX40L (CD252), which is primarily expressed

on antigen-presenting cells (APCs), provides a critical co-stimulatory signal that promotes T-cell

proliferation, survival, and cytokine production.[1][3] This signaling pathway is a key target in

cancer immunotherapy, with agonistic agents designed to enhance anti-tumor T-cell responses.

[2][4]
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The OX86 antibody is a rat anti-mouse OX40 monoclonal antibody that functions as an agonist,

mimicking the effect of OX40L binding.[2] Recombinant OX40L proteins are also utilized to

stimulate the OX40 pathway. The effectiveness of these recombinant ligands can be influenced

by their multimerization state, with trimeric forms generally exhibiting higher activity.[5]

Quantitative Performance Comparison
The following tables summarize the available quantitative data comparing the binding and

functional activity of the OX86 antibody and recombinant OX40L.

Binding Affinity and Potency
Direct head-to-head comparisons of the binding affinity (Kd) of OX86 and recombinant OX40L

in the same experimental setting are limited in the publicly available literature. However, data

from separate studies provide valuable insights into their respective binding characteristics.

Parameter OX86 Antibody
Recombinant
Mouse OX40L

Reference(s)

Binding Affinity (Kd)

Not explicitly available

in a direct

comparative study.

0.2-0.4 nM (to

activated mouse T-

cells) 3.8 nM (to

immobilized

recombinant mouse

OX40)

[5][6]

EC50 (Binding to

mouse OX40-His)
171 ng/mL

Not available in a

direct comparative

study.

[7]

Note: The binding affinity of recombinant OX40L can vary depending on its specific construct

and whether it is in a soluble or cell-bound format.

In Vitro Functional Activity
Functional assays are critical for assessing the ability of OX86 and recombinant OX40L to

induce a biological response. The following data is derived from studies comparing their ability

to stimulate T-cell activity.
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Functional Assay OX86 Antibody
Recombinant
Mouse OX40L (Fc-
scOX40L)

Reference(s)

T-cell Cytokine

Production (IFN-γ and

IL-2)

Significantly increased

cytokine production.

Showed a significant

increase in cytokine

production, with some

fusion proteins

demonstrating

stronger responses

than OX86.

[1]

Antigen-Specific

CD4+ T-cell

Expansion

Induced expansion of

antigen-specific CD4+

T-cells.

Fc-scOX40L showed

a significantly

increased frequency

of antigen-specific

CD4+ T-cells

compared to OX86.

[1]

T-cell Proliferation
Potent inducer of T-

cell proliferation.

A recombinant human

Fc:OX40L fusion

protein was superior

to an agonist antibody

in soluble assays.

[5]

Experimental Methodologies
Detailed protocols for the key experiments cited in this guide are provided below to enable

reproducibility and further investigation.

OX40-OX40L Binding ELISA
This enzyme-linked immunosorbent assay (ELISA) is used to quantify the binding of OX86

antibody or recombinant OX40L to the OX40 receptor.

Materials:

Recombinant mouse OX40-Fc fusion protein
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OX86 antibody

Recombinant mouse OX40L

96-well ELISA plates

Coating Buffer (e.g., PBS, pH 7.4)

Wash Buffer (e.g., PBS with 0.05% Tween-20)

Blocking Buffer (e.g., PBS with 1% BSA)

Detection Antibody (e.g., HRP-conjugated anti-rat IgG for OX86, or an antibody against a tag

on the recombinant OX40L)

TMB Substrate

Stop Solution (e.g., 2N H₂SO₄)

Plate reader

Procedure:

Coat the wells of a 96-well plate with recombinant mouse OX40-Fc at a concentration of 0.4

µg/mL in Coating Buffer overnight at 4°C.[6]

Wash the plate three times with Wash Buffer.

Block the wells with Blocking Buffer for 1 hour at room temperature.

Wash the plate three times with Wash Buffer.

Prepare serial dilutions of the OX86 antibody and recombinant OX40L in Blocking Buffer and

add them to the wells.

Incubate for 2 hours at room temperature.

Wash the plate three times with Wash Buffer.
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Add the appropriate HRP-conjugated detection antibody diluted in Blocking Buffer.

Incubate for 1 hour at room temperature.

Wash the plate five times with Wash Buffer.

Add TMB Substrate to each well and incubate in the dark until a blue color develops.

Stop the reaction by adding Stop Solution.

Read the absorbance at 450 nm using a plate reader.

T-cell Proliferation Assay (CFSE-based)
This assay measures the proliferation of T-cells in response to stimulation by OX86 or

recombinant OX40L using the fluorescent dye Carboxyfluorescein succinimidyl ester (CFSE).

Materials:

Splenocytes from mice

Anti-CD3 antibody

OX86 antibody

Recombinant mouse OX40L

CFSE staining solution

Complete RPMI-1640 medium

96-well round-bottom plates

Flow cytometer

Procedure:

Isolate splenocytes from a mouse and prepare a single-cell suspension.
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Label the cells with CFSE according to the manufacturer's protocol.

Coat the wells of a 96-well plate with anti-CD3 antibody (e.g., 1 µg/mL) to provide the

primary T-cell activation signal.

Add the CFSE-labeled splenocytes to the wells.

Add serial dilutions of OX86 antibody or recombinant OX40L to the wells.

Incubate the plate for 3-4 days at 37°C in a CO₂ incubator.

Harvest the cells and stain with fluorescently labeled antibodies against T-cell markers (e.g.,

CD4, CD8).

Analyze the cells by flow cytometry. Proliferation is measured by the successive halving of

CFSE fluorescence intensity in daughter cells.

Cytokine Secretion Assay
This assay quantifies the production of cytokines, such as IFN-γ and IL-2, by T-cells following

stimulation.

Materials:

Isolated mouse CD4+ or CD8+ T-cells

Anti-CD3 antibody

OX86 antibody

Recombinant mouse OX40L

96-well plates

Cytokine-specific ELISA kits (for IFN-γ and IL-2)

Cell culture medium

Procedure:
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Coat the wells of a 96-well plate with anti-CD3 antibody (e.g., 10 µg/mL).[1]

Isolate CD4+ or CD8+ T-cells from mouse spleens.

Add the isolated T-cells to the pre-coated wells.

Add increasing concentrations of soluble OX86 antibody or recombinant OX40L to the wells.

[1]

Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C in a CO₂ incubator.

Collect the cell culture supernatants.

Measure the concentration of IFN-γ and IL-2 in the supernatants using specific ELISA kits

according to the manufacturer's instructions.

Visualizations
OX40-OX40L Signaling Pathway
The following diagram illustrates the key signaling events initiated by the interaction of OX40

and OX40L.
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Caption: OX40-OX40L signaling cascade.

Experimental Workflow for Performance Comparison
The diagram below outlines a typical workflow for comparing the in vitro performance of OX86

antibody and recombinant OX40L.
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Caption: In vitro performance comparison workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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